5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol

• IUPAC Name: 5-(4-fluoro-2-hydroxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11FO3/c1-17-13-5-2-8(6-12(13)16)10-4-3-9(14)7-11(10)15/h2-7,15-16H,1H3
• InChI Key: IJYNBWBUHGJXHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=C(C=C2)F)O)O
• Molecular Formula: C13H11FO3
• DSSTOX Substance ID: DTXSID90685502
• Molecular Weight: 234.22 g/mol
• CAS No.: 1261947-25-4

Description

5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol: is an organic compound that features a fluorine atom, a hydroxyl group, and a methoxy group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol typically involves the reaction of 4-fluoro-2-hydroxyacetophenone with iodomethane in the presence of potassium carbonate as a base. The reaction is carried out in acetonitrile at 75°C for 8 hours. The reaction mixture is then cooled to room temperature, filtered, and evaporated under reduced pressure to yield the desired product .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the synthetic route described above can be scaled up for industrial applications with appropriate modifications to reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxyl group in 5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol can undergo oxidation to form corresponding quinones.

Reduction: The compound can be reduced to form various hydroxy derivatives.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed:

Oxidation: Quinones

Reduction: Hydroxy derivatives

Substitution: Substituted phenols

Scientific Research Applications

Chemistry: 5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol is used as a building block in the synthesis of more complex organic molecules. It is particularly useful in the development of fluorinated compounds, which have unique chemical and physical properties .

Biology: In biological research, this compound is studied for its potential antibacterial and antifungal properties. It has shown activity against various pathogenic bacteria and fungi, making it a candidate for the development of new antimicrobial agents .

Medicine: The compound is investigated for its potential use in pharmaceuticals, particularly as an anti-inflammatory and analgesic agent. Its fluorinated structure may enhance its pharmacological properties, making it more effective and stable .

Industry: In the industrial sector, 5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers .

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol involves its interaction with various molecular targets. The hydroxyl and methoxy groups can form hydrogen bonds with biological molecules, while the fluorine atom can enhance the compound’s lipophilicity and stability. These interactions can modulate the activity of enzymes and receptors, leading to its observed biological effects .

Comparison with Similar Compounds

• 4-Fluoro-2-hydroxyacetophenone
• 5-(4-Fluoro-2-hydroxyphenyl)-2-furanyl methylene-2,4-thiazolidinedione
• 4-Fluoro-2-hydroxychalcones

Comparison:

• 4-Fluoro-2-hydroxyacetophenone: This compound is a precursor in the synthesis of 5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol. It lacks the methoxy group, which can influence its reactivity and biological activity .
• 5-(4-Fluoro-2-hydroxyphenyl)-2-furanyl methylene-2,4-thiazolidinedione: This compound has a similar fluorinated phenyl structure but includes a thiazolidinedione moiety, which imparts different biological activities, particularly as a phosphoinositide 3-kinase inhibitor .
• 4-Fluoro-2-hydroxychalcones: These compounds share the fluorinated phenyl and hydroxyl groups but differ in their overall structure, leading to variations in their chemical and biological properties .